Cas no 147214-67-3 (Benzoic acid, 3,5-dihydroxy-2,6-dimethyl-)

• Product Name: Benzoic acid, 3,5-dihydroxy-2,6-dimethyl-
• CAS No: 147214-67-3
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 1318072
• Update Time: 2024-08-18

Benzoic acid, 3,5-dihydroxy-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3,5-dihydroxy-2,6-dimethyl-

• Inchi： 1S/C9H10O4/c1-4-6(10)3-7(11)5(2)8(4)9(12)13/h3,10-11H,1-2H3,(H,12,13)
• InChI Key： AACXTVRFXUWRKJ-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(C)C(O)=CC(O)=C1C

Computed Properties

• Exact Mass: 182.0579

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Boiling Point: 380.0±37.0 °C(Predicted)
• PSA: 77.76
• pka: 3.34±0.32(Predicted)